Cas no 90226-88-3 (3-(2-Piperidyl)-1-propanol Hydrochloride)

• Product Name: 3-(2-Piperidyl)-1-propanol Hydrochloride
• CAS No: 90226-88-3
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD22573686
• CID: 1057354
• PubChem ID: 20156533
• Update Time: 2025-11-05

3-(2-Piperidyl)-1-propanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-2-yl)propan-1-ol hydrochloride
• 3-(2-Piperidyl)-1-propanol Hydrochloride
• 2-Piperidinepropanol hydrochloride
• 3-piperidin-2-ylpropan-1-ol,hydrochloride
• 3-Piperidin-2-yl-propan-1-ol hydrochloride
• 3-(2-Piperidinyl)-1-propanol hydrochloride
• 2-Piperidinepropanol, hydrochloride
• 3-(PIPERIDIN-2-YL)PROPAN-1-OL HCL
• KAYHGTJWECNNBL-UHFFFAOYSA-N
• 5623AJ
• TRA0075253
• TRA0062765
• SY023124
• AM101541
• 3-(2-Piperidyl)-1-propanolHydrochloride
• 3-Piperidin-2-ylpropan-1-ol hydrochloride
• AX8268767
• SB41348
• SCHEMBL10759624
• 3-piperidin-2-ylpropan-1-ol;hydrochloride
• AKOS022186968
• MFCD22573686
• 90226-88-3
• AS-37507
• DB-303647

• MDL： MFCD22573686
• Inchi： 1S/C8H17NO.ClH/c10-7-3-5-8-4-1-2-6-9-8;/h8-10H,1-7H2;1H
• InChI Key： KAYHGTJWECNNBL-UHFFFAOYSA-N
• SMILES： Cl.OCCCC1CCCCN1

Computed Properties

• Exact Mass: 179.10800
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• Melting Point: 130 ºC
• PSA: 32.26000
• LogP: 2.03180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-(2-Piperidyl)-1-propanol Hydrochloride

3-(2-Piperidyl)-1-propanol Hydrochloride: A Comprehensive Overview

3-(2-Piperidyl)-1-propanol Hydrochloride (CAS No. 90226-88-3) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Piperoxan Hydrochloride, has garnered attention due to its potential therapeutic applications and unique chemical properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research developments surrounding 3-(2-Piperidyl)-1-propanol Hydrochloride.

Chemical Structure and Properties

3-(2-Piperidyl)-1-propanol Hydrochloride is a white crystalline solid with a molecular formula of C9H17NO·HCl and a molecular weight of 187.70 g/mol. The compound features a piperidine ring attached to a propyl chain, which is terminated by a hydroxyl group. The hydrochloride salt form enhances its solubility in water, making it suitable for various pharmaceutical applications. The presence of the piperidine ring imparts significant biological activity, contributing to its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 3-(2-Piperidyl)-1-propanol Hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-piperidone with an appropriate alkylating agent, followed by reduction to form the desired hydroxyl group. Another approach involves the nucleophilic substitution of a halogenated propyl derivative with piperidine, followed by acidification to form the hydrochloride salt. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions and catalytic systems to improve yield and reduce by-products.

Pharmacological Properties

3-(2-Piperidyl)-1-propanol Hydrochloride exhibits a range of pharmacological activities that make it an attractive candidate for drug development. Studies have shown that it possesses potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate various signaling pathways involved in pain and inflammation. Additionally, the compound has demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Research Developments

The therapeutic potential of 3-(2-Piperidyl)-1-propanol Hydrochloride has been explored in several clinical trials and preclinical studies. Recent research has focused on its efficacy in treating chronic pain conditions, where it has shown promising results in reducing pain intensity without significant side effects. In addition, studies have investigated its potential as an adjunct therapy for neurodegenerative diseases, with preliminary findings indicating improved cognitive function and reduced neuronal damage.

Mechanism of Action

The mechanism of action of 3-(2-Piperidyl)-1-propanol Hydrochloride is multifaceted. It is believed to exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound also interacts with GABA receptors in the central nervous system, contributing to its analgesic properties. Furthermore, its neuroprotective effects are thought to be mediated through the activation of antioxidant pathways and the inhibition of apoptosis in neuronal cells.

Safety Profile

The safety profile of 3-(2-Piperidyl)-1-propanol Hydrochloride has been extensively evaluated in both preclinical and clinical settings. Animal studies have shown that it is well-tolerated at therapeutic doses, with no significant toxicity observed. Clinical trials have reported minimal side effects, primarily limited to mild gastrointestinal discomfort and dizziness. These findings suggest that the compound has a favorable safety profile, making it suitable for further development as a therapeutic agent.

Future Directions

The ongoing research on 3-(2-Piperidyl)-1-propanol Hydrochloride holds great promise for advancing our understanding of its therapeutic potential. Future studies are likely to focus on optimizing dosing regimens, exploring combination therapies with other drugs, and investigating its long-term safety and efficacy in larger patient populations. Additionally, efforts are underway to develop novel formulations that enhance bioavailability and reduce side effects.

In conclusion, 3-(2-Piperidyl)-1-propanol Hydrochloride (CAS No. 90226-88-3) is a promising compound with diverse pharmacological activities and potential therapeutic applications. Its unique chemical structure and favorable safety profile make it an attractive candidate for further development in the fields of pain management and neurodegenerative diseases. As research continues to advance, we can expect to see new insights into the mechanisms underlying its biological activity and novel applications in clinical practice.